Cas no 1361509-93-4 (2,3-Bis(2,3,6-trichlorophenyl)pyridine-5-acetonitrile)

• Product Name: 2,3-Bis(2,3,6-trichlorophenyl)pyridine-5-acetonitrile
• CAS No: 1361509-93-4
• MF: C₁₉H₈Cl₆N₂
• MW: 476.998218536377
• CID: 4966738
• Update Time: 2025-10-29

2,3-Bis(2,3,6-trichlorophenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(2,3,6-trichlorophenyl)pyridine-5-acetonitrile

• Inchi： 1S/C19H8Cl6N2/c20-11-1-3-13(22)17(24)15(11)10-7-9(5-6-26)8-27-19(10)16-12(21)2-4-14(23)18(16)25/h1-4,7-8H,5H2
• InChI Key： BAKNLGCGOPMZTD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1=CC(CC#N)=CN=C1C1C(=CC=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 475.878914 g/mol
• Monoisotopic Mass: 473.881864 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 36.7
• Molecular Weight: 477.0

Additional information on 2,3-Bis(2,3,6-trichlorophenyl)pyridine-5-acetonitrile

Introduction to 2,3-Bis(2,3,6-trichlorophenyl)pyridine-5-acetonitrile (CAS No. 1361509-93-4)

2,3-Bis(2,3,6-trichlorophenyl)pyridine-5-acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1361509-93-4, is characterized by its intricate molecular structure, which includes multiple chlorine substituents and a pyridine core. The presence of these elements contributes to its unique chemical properties, making it a subject of interest for various applications in medicinal chemistry and materials science.

The molecular structure of 2,3-Bis(2,3,6-trichlorophenyl)pyridine-5-acetonitrile consists of a central pyridine ring substituted with two 2,3,6-trichlorophenyl groups and an acetonitrile moiety at the 5-position. This arrangement imparts a high degree of electron-withdrawing capability, which can be leveraged in the design of novel pharmaceuticals and agrochemicals. The compound's stability under various conditions and its ability to participate in multiple chemical reactions make it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structures. The chlorophenyl groups in 2,3-Bis(2,3,6-trichlorophenyl)pyridine-5-acetonitrile are known to enhance binding affinity to biological targets, which is crucial for developing effective drugs. Current research indicates that this compound may have applications in the treatment of neurological disorders due to its ability to interact with specific receptors in the brain.

One of the most compelling aspects of 2,3-Bis(2,3,6-trichlorophenyl)pyridine-5-acetonitrile is its versatility in chemical synthesis. The compound serves as a key intermediate in the preparation of more complex molecules, enabling researchers to explore new therapeutic avenues. For instance, its pyridine core can be modified to create derivatives with enhanced bioavailability or targeted action. This flexibility makes it an indispensable tool in the pharmaceutical industry.

The synthesis of 2,3-Bis(2,3,6-trichlorophenyl)pyridine-5-acetonitrile involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity. These methods include palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, which are critical for introducing the necessary functional groups into the molecule. The success of these synthetic approaches underscores the compound's importance in modern chemistry.

In addition to its pharmaceutical applications, 2,3-Bis(2,3,6-trichlorophenyl)pyridine-5-acetonitrile has shown promise in materials science. Its unique electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Researchers are investigating how this compound can be integrated into next-generation electronic devices to improve efficiency and performance. This interdisciplinary approach highlights the broad utility of CAS No. 1361509-93-4.

The safety profile of 2,3-Bis(2,3,6-trichlorophenyl)pyridine-5-acetonitrile is another critical consideration. While the compound is not classified as hazardous under standard conditions, proper handling procedures must be followed during synthesis and application. Studies have demonstrated that it exhibits low toxicity when used in controlled environments. However， further research is needed to fully understand its long-term effects on human health and the environment.

The future prospects for 2,3-Bis(2,3,6-trichlorophenyl)pyridine-5-acetonitrile are bright given its multifaceted applications. Ongoing research aims to expand its utility in drug discovery and material science by developing new derivatives with enhanced properties. Collaborative efforts between academia and industry are essential for translating these findings into practical applications that benefit society.

In conclusion，CAS No. 1361509-93-4, also known as 2，3-Bis(2，3，6-trichlorophenyl)pyridine-5-acetonitrile, is a remarkable compound with significant potential across multiple scientific disciplines。 Its unique structure， reactivity， and versatility make it an invaluable asset for researchers seeking innovative solutions。 As our understanding of its properties continues to grow， so too will its impact on advancing chemical and pharmaceutical sciences.